(±)-JWH 073 N-(3-hydroxybutyl) metabolite
(±)-JWH 073 N-(3-hydroxybutyl) metabolite
JWH 073 is a potent cannabimimetic that has been identified as an adulterant in smoking mixtures. JWH 073 N-(3-hydroxybutyl) metabolite is expected to be produced during the metabolism of JWH 073 by human liver microsomes in vitro, generated by the oxidation of the aminoalkyl chain. The biological actions of this metabolite are unknown.
Brand Name:
Vulcanchem
CAS No.:
1320363-48-1
VCID:
VC0143189
InChI:
InChI=1S/C23H21NO2/c1-16(25)13-14-24-15-21(19-10-4-5-12-22(19)24)23(26)20-11-6-8-17-7-2-3-9-18(17)20/h2-12,15-16,25H,13-14H2,1H3
SMILES:
CC(CCN1C=C(C2=CC=CC=C21)C(=O)C3=CC=CC4=CC=CC=C43)O
Molecular Formula:
C23H21NO2
Molecular Weight:
343.426
(±)-JWH 073 N-(3-hydroxybutyl) metabolite
CAS No.: 1320363-48-1
Reference Standards
VCID: VC0143189
Molecular Formula: C23H21NO2
Molecular Weight: 343.426
CAS No. | 1320363-48-1 |
---|---|
Product Name | (±)-JWH 073 N-(3-hydroxybutyl) metabolite |
Molecular Formula | C23H21NO2 |
Molecular Weight | 343.426 |
IUPAC Name | [1-(3-hydroxybutyl)indol-3-yl]-naphthalen-1-ylmethanone |
Standard InChI | InChI=1S/C23H21NO2/c1-16(25)13-14-24-15-21(19-10-4-5-12-22(19)24)23(26)20-11-6-8-17-7-2-3-9-18(17)20/h2-12,15-16,25H,13-14H2,1H3 |
Standard InChIKey | YPRJGJFJMZOUSH-UHFFFAOYSA-N |
SMILES | CC(CCN1C=C(C2=CC=CC=C21)C(=O)C3=CC=CC4=CC=CC=C43)O |
Description | JWH 073 is a potent cannabimimetic that has been identified as an adulterant in smoking mixtures. JWH 073 N-(3-hydroxybutyl) metabolite is expected to be produced during the metabolism of JWH 073 by human liver microsomes in vitro, generated by the oxidation of the aminoalkyl chain. The biological actions of this metabolite are unknown. |
Synonyms | (1-(3-hydroxybutyl)-1H-indol-3-yl)(naphthalen-1-yl)-methanone |
Reference | 1.Wintermeyer, A.,Möller, I.,Thevis, M., et al. In vitro phase I metabolism of the synthetic cannabimimetic JWH 018. Analytical and Bioanalytical Chemistry 398, 2141-2153 (2010). |
PubChem Compound | 76974820 |
Last Modified | Nov 11 2021 |
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